(E)-3-(phenylsulfonyl)-N1-(pyridin-2-ylmethylene)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine

• IUPAC Name: 3-(benzenesulfonyl)-1-[(E)-pyridin-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxalin-2-amine
• InChI: InChI=1S/C22H16N6O2S/c23-21-20(31(29,30)16-9-2-1-3-10-16)19-22(27-18-12-5-4-11-17(18)26-19)28(21)25-14-15-8-6-7-13-24-15/h1-14H,23H2/b25-14+
• InChI Key: GGIGGJVCUVXNTJ-AFUMVMLFSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CC=CC=N5)N
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CC=CC=N5)N
• Molecular Formula: C22H16N6O2S
• Molecular Weight: 428.5 g/mol

Description

(E)-3-(phenylsulfonyl)-N1-(pyridin-2-ylmethylene)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine is a useful research compound. Its molecular formula is C22H16N6O2S and its molecular weight is 428.47. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(phenylsulfonyl)-N1-(pyridin-2-ylmethylene)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(phenylsulfonyl)-N1-(pyridin-2-ylmethylene)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quinoxaline Synthesis and Characterization

Quinoxalines, including derivatives similar to the compound , exhibit unique and versatile pharmacological properties. Research demonstrates the synthesis and characterization of such compounds, highlighting their potential in generating new compounds for various applications. For instance, a study on the oxidative cyclization of related compounds showcased the synthesis of organic salts with potential in pharmacological fields due to their structural and electronic properties (Faizi et al., 2018).

Organic Synthesis

In the realm of organic chemistry, quinoxaline derivatives serve as key intermediates. One study outlined a one-pot synthesis method for pyrrolo[1,2-a]quinoxaline-4(5H)-ones, demonstrating the compounds' versatility in chemical synthesis (Moradi et al., 2014).

Chemical Sensing

Quinoxaline derivatives have been utilized in the development of chemical sensors. For example, hexaazatriphenylene derivatives related to quinoxalines exhibited colorimetric and fluorescence selectivity for Zn2+ ions, indicating their use in selective ion detection (Zhang et al., 2013).

Material Science

Quinoxaline compounds have applications in material science as well. Research into novel soluble fluorinated polyamides containing pyridine and sulfone moieties, including quinoxaline structures, showed promising properties for applications in high-performance materials (Liu et al., 2013).